Cas no 2034498-55-8 (2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine)

• Product Name: 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine
• CAS No: 2034498-55-8
• MF: C₂₁H₂₉N₃O₃S
• MW: 403.538264036179
• CID: 5761625
• PubChem ID: 121017949
• Update Time: 2025-05-28

2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6479-4576
• AKOS026691300
• 2,4-dimethyl-6-[1-(2,3,5,6-tetramethylphenyl)sulfonylpiperidin-4-yl]oxypyrimidine
• 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine
• 2034498-55-8
• 2,4-dimethyl-6-((1-((2,3,5,6-tetramethylphenyl)sulfonyl)piperidin-4-yl)oxy)pyrimidine

• Inchi： 1S/C21H29N3O3S/c1-13-11-14(2)17(5)21(16(13)4)28(25,26)24-9-7-19(8-10-24)27-20-12-15(3)22-18(6)23-20/h11-12,19H,7-10H2,1-6H3
• InChI Key： FYKSZUPTUNLDNX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(N1CCC(CC1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 403.19296297g/mol
• Monoisotopic Mass: 403.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.8Ų

Additional information on 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine

Research Brief on 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine (CAS: 2034498-55-8)

In recent years, the compound 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine (CAS: 2034498-55-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following brief provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structure, featuring a pyrimidine core linked to a tetramethylbenzenesulfonyl-piperidine moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Mechanistic studies have revealed that 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine acts as a potent inhibitor of specific enzyme targets involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its high affinity for these targets, with IC50 values in the nanomolar range. Furthermore, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, as evidenced by preclinical studies in animal models.

Recent preclinical evaluations have explored the therapeutic potential of this compound in various disease models. For instance, in models of autoimmune diseases, the compound significantly reduced inflammatory markers and ameliorated disease symptoms. Similarly, in oncology research, it has shown efficacy in inhibiting tumor growth and metastasis, particularly in cancers with dysregulated signaling pathways. These findings underscore its potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the clinical translation of 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive safety profiling. Ongoing research aims to optimize the compound's selectivity and reduce potential adverse effects, paving the way for future clinical trials.

In conclusion, 2,4-dimethyl-6-{[1-(2,3,5,6-tetramethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrimidine (CAS: 2034498-55-8) represents a promising therapeutic agent with broad applications in chemical biology and medicine. Continued research efforts are essential to fully elucidate its mechanism of action and translate these findings into clinical benefits. This brief highlights the compound's potential while acknowledging the need for further investigation to overcome existing challenges.